Cas no 86256-24-8 (2-Fluoro-5-(trifluoromethoxy)benzyl bromide)

2-Fluoro-5-(trifluoromethoxy)benzyl bromide structure
86256-24-8 structure
Product Name:2-Fluoro-5-(trifluoromethoxy)benzyl bromide
CAS No:86256-24-8
MF:C8H5BrF4O
MW:273.022315740585
MDL:MFCD04115890
CID:90941
PubChem ID:2783326
Update Time:2024-10-26

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-(trifluoromethoxy)benzyl bromide
    • 2-(bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene
    • JRD-1405
    • PC1095
    • 2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene (ACI)
    • PS-9910
    • C8H5BrF4O
    • 2-Fluoro-5-(trifluoromethoxy)benzyl bromide, AldrichCPR
    • SCHEMBL10978751
    • AKOS015956881
    • 2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene, 3-(Bromomethyl)-4-fluorophenyl trifluoromethyl ether
    • DTXSID30382583
    • DB-228060
    • MFCD04115890
    • 86256-24-8
    • EN300-8670534
    • 2-Fluoro-5-(trifluoromethoxy)benzylbromide
    • MDL： MFCD04115890
    • Inchi： 1S/C8H5BrF4O/c9-4-5-3-6(1-2-7(5)10)14-8(11,12)13/h1-3H,4H2
    • InChI Key： KOISGBFWQAPLFE-UHFFFAOYSA-N
    • SMILES： FC1C(CBr)=CC(OC(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 271.94600
  • Monoisotopic Mass: 271.94599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 140-144℃
  • Boiling Point: 213.3±35.0 °C at 760 mmHg
  • Flash Point: 101.7±10.2 °C
  • Refractive Index: 1.4660
  • Solubility: Difficult to mix.
  • PSA: 9.23000
  • LogP: 3.61920
  • Sensitiveness: Lachrymatory
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Security Information

  • Signal Word：warning
  • Hazard Statement： Corrosive/Lachrymatory
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN3265
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： C T
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019053428-10g
2-Fluoro-5-(trifluoromethoxy)benzylbromide
 86256-24-8 95%
10g
 $2254.00 2023-08-31
Apollo Scientific
PC1095-1g
2-Fluoro-5-(trifluoromethoxy)benzyl bromide
 86256-24-8 97%
1g
 £160.00 2025-02-19
Apollo Scientific
PC1095-5g
2-Fluoro-5-(trifluoromethoxy)benzyl bromide
 86256-24-8 97%
5g
 £335.00 2025-02-19
TRC
F599283-50mg
2-Fluoro-5-(trifluoromethoxy)benzyl Bromide
 86256-24-8
50mg
 $ 50.00 2022-06-02
TRC
F599283-100mg
2-Fluoro-5-(trifluoromethoxy)benzyl Bromide
 86256-24-8
100mg
 $ 65.00 2022-06-02
TRC
F599283-500mg
2-Fluoro-5-(trifluoromethoxy)benzyl Bromide
 86256-24-8
500mg
 $ 210.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1199466-100mg
2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene
 86256-24-8 98%
100mg
 ￥235.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1199466-250mg
2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene
 86256-24-8 98%
250mg
 ￥429.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1199466-1g
2-(Bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene
 86256-24-8 98%
1g
 ￥848.00 2024-04-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H26795-1g
2-Fluoro-5-(trifluoromethoxy)benzyl bromide, 97%
 86256-24-8 97%
1g
 ￥1774.00 2023-05-08

2-Fluoro-5-(trifluoromethoxy)benzyl bromide Related Literature

Related Categories

86256-24-8 (2-Fluoro-5-(trifluoromethoxy)benzyl bromide) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk